Cas no 20401-88-1 (3-(4-Methoxyphenyl)propanal)

3-(4-Methoxyphenyl)propanal Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)propanal
• 3-(4-Methoxyphenyl)propionaldehyde
• 3-(4-METHOXY-PHENYL)-PROPIONALDEHYDE
• 3-(4-MeO-phenyl)propanal
• 3-(4-methoxyphenyl)-1-propanal
• 3-(4-methoxyphenyl)-propanal
• 3-(4-methoxyphenyl)-propional
• 3-(p-methoxyphenyl)propanal
• 4-METHOXY-BENZENEPROPANAL
• ANISYL PROPANAL
• Benzenepropanal,4-methoxy
• C10H12O2
• CHEBI:193706
• 3-(4-methoxyphenyl)-propionaldehyde
• 20401-88-1
• EN300-1703976
• BENZENEPROPANAL, 4-METHOXY-
• 3-(4-methoxyphenyl) propanal
• AS-59079
• A814532
• p-anisyl acetaldehyde
• Z1079442590
• FT-0637993
• SCHEMBL911097
• AKOS010077097
• ZOXCMZXXNOSBHU-UHFFFAOYSA-N
• DTXSID60456100
• AB06888
• MFCD00673205
• 3-(4-Methoxyphenyl)propionaldehyde, 95%
• 4-METHOXYHYDROCINNAMALDEHYDE
• DB-008239
• +Expand

• MDL： MFCD00673205
• InChIKey： ZOXCMZXXNOSBHU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-8H,2-3H2,1H3
• SMILES： COC1=CC=C(CCC=O)C=C1

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.82670
• PSA: 26.30000
• Refractive Index: n20/D 1.529
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.037 g/mL at 25 °C

3-(4-Methoxyphenyl)propanal Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Risk Phrases： 43
• Signal Word：Warning

3-(4-Methoxyphenyl)propanal Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone